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Compound of Interest

Compound Name: Dinotefuran DN Hydrochloride

CAS No.: 939773-22-5

Cat. No.: B1532961

Get Quote

Product Identification & Core Chemistry
CRITICAL WARNING: Before proceeding, verify your compound. Dinotefuran DN
Hydrochloride is NOT the parent insecticide Dinotefuran.[1]

Dinotefuran (Parent): 1-methyl-2-nitro-3-(tetrahydro-3-furylmethyl)guanidine (Nitroguanidine

group).[2][3]

Dinotefuran DN (Metabolite): 1-methyl-3-(tetrahydro-3-furylmethyl)guanidine hydrochloride

(Desnitro-guanidine group).[2]

The "DN" designation typically refers to the DesNitro metabolite (also known as MNG), often

used as an analytical standard for residue analysis. The hydrochloride salt form is used to

stabilize the basic guanidine moiety.
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Feature Dinotefuran (Parent)
Dinotefuran DN HCl
(Metabolite)

CAS No. 165252-70-0 939773-22-5 (HCl salt)

Active Group
Nitroguanidine (

)

Guanidine (

)

Acidity/Basicity Neutral/Weakly Acidic
Basic moiety (stabilized as

acidic salt)

Primary Use Insecticide (Agrochemical)
Analytical Standard /

Metabolite Tracking

Troubleshooting Guide: Solubility & Reconstitution
Issue:“My compound turns into a sticky oil or is difficult to weigh.”

Root Cause: Hygroscopicity. Dinotefuran DN Hydrochloride is highly hygroscopic.[2] The

removal of the electron-withdrawing nitro group makes the guanidine nitrogen more available to

hydrogen bonding with atmospheric water.[2]

Protocol: Handling & Weighing

Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation.

Environment: Weigh only in a humidity-controlled environment (<30% RH) or a glove box.

Static Charge: Use an anti-static gun if the powder disperses; however, this compound often

presents as a gum/oil if moisture has entered.

Solvent Choice:

Recommended: Water (High solubility), Methanol, DMSO.

Avoid: Non-polar solvents (Hexane, Toluene) – the salt form will not dissolve.

Issue:“Precipitation occurs when adding the stock solution to my assay buffer.”
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Root Cause: pH Shock (Free Base Formation). You are dissolving a Hydrochloride salt.[2] It is

acidic in water.[2] If you spike this into a high pH buffer (pH > 9), you may deprotonate the

guanidine, reverting it to the free base, which has different solubility properties and may

precipitate or degrade.

Protocol: Safe Reconstitution

Stock Solution: Prepare a 10–50 mM stock in DMSO or Methanol. These solvents suppress

ionization issues during storage.[2]

Working Solution: Dilute the stock into your aqueous buffer. Ensure the final organic solvent

concentration is <1% (v/v) to avoid cytotoxicity in biological assays.[2]

Stability in Solution (pH & Temperature)
Issue:“I see extra peaks in my LC-MS chromatogram after 24 hours.”

Root Cause: Hydrolysis & Cyclization. While the parent Dinotefuran is relatively stable to

hydrolysis (pH 4–9), the DN metabolite is more reactive due to the free guanidine group. It can

degrade into the Urea metabolite (UF) or undergo ring cleavage under extreme pH.[2]

Stability Data Matrix

Condition Stability Rating Recommendation

pH 2 – 6 (Acidic) High
Optimal for storage.[2] The HCl

salt maintains this naturally.[2]

pH 7 (Neutral) Moderate
Stable for <24 hours at Room

Temp.[2]

pH > 9 (Alkaline) Low
Avoid. Rapid hydrolysis to

Urea (UF) form.[2]

Temperature Temperature Sensitive

Store stocks at -20°C. Working

solutions stable at 4°C for 1

week.
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Q: Can I freeze-thaw the stock solution? A: Limit freeze-thaw cycles to maximum 3 times.

Aliquot the stock immediately after preparation.[2] Repeated condensation introduces water,

accelerating hydrolysis.

Photostability
Issue:“The concentration drops when the autosampler tray is clear.”

Root Cause: Photolysis. Although the DN metabolite lacks the nitro chromophore (which makes

the parent highly UV-sensitive), the guanidine structure is still susceptible to photo-oxidation,

especially in solution.[2]

Protocol: Light Protection

Glassware: ALWAYS use amber borosilicate glass vials.

Lab Practice: Wrap clear reservoirs in aluminum foil.

LC-MS: Ensure the autosampler is temperature-controlled (4°C) and dark.

Visualizing the Degradation Pathway
The following diagram illustrates the relationship between the parent compound, the DN

metabolite (your compound), and the downstream breakdown products.
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Figure 1: Degradation pathway showing the formation of Dinotefuran DN (Desnitro) and its

subsequent hydrolysis to the Urea form (UF) under alkaline conditions.[2]
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Frequently Asked Questions (FAQs)
Q: My LC-MS signal for Dinotefuran DN is weak compared to the parent. Why? A: The "DN"

metabolite lacks the nitro group, which significantly alters its ionization efficiency in

Electrospray Ionization (ESI).

Action: Optimize declustering potential (DP) and collision energy (CE) specifically for the

amine/guanidine transition. Do not use the same parameters as the parent Dinotefuran.

Mode: Operate in Positive Ion Mode (ESI+). The basic guanidine protonates easily (

).[2]

Q: Can I use this standard to quantify the parent Dinotefuran? A:No. They are chemically

distinct. You can only use Dinotefuran DN HCl to quantify the presence of the metabolite in

your samples.

Q: What is the shelf life of the solid powder? A: If stored at -20°C with a desiccant, the shelf life

is typically 2 years. If the powder has turned into a gum, purity must be re-verified by NMR or

HPLC before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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